Cas no 32703-79-0 (5-(tert-Butyl)isobenzofuran-1,3-dione)

• Product Name: 5-(tert-Butyl)isobenzofuran-1,3-dione
• CAS No: 32703-79-0
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD00060127
• CID: 53935
• PubChem ID: 87564267
• Update Time: 2025-04-18

5-(tert-Butyl)isobenzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butyl)isobenzofuran-1,3-dione
• 5-(1,1-dimethylethyl)-1,3-Isobenzofurandione
• 5-tert-butyl-2-benzofuran-1,3-dione
• 4-tert-Butylphthalic Anhydride
• 4-t-butylphthalic anhydride
• 4-tert-butyl-phthalic acid-anhydride
• 4-tert-Butyl-phthalsaeure-anhydrid
• Phthalicanhydride, 4-tert-butyl- (8CI)
• 4-tert-Butyl phthalic acid anhydride
• 5-tert-Butyl-1,3-isobenzofurandione
• 4-tert-Butylphthalic anhydride; >97%
• 4-t-butyl phthalic anhydride
• SCHEMBL1545970
• NS00029317
• AKOS015916355
• HY-W012482
• 4-t-butyl-phthalic anhydride
• MFCD00060127
• FT-0695646
• EINECS 251-165-2
• 5-tert-butylisobenzofuran-1,3-dione
• F10381
• AM20040176
• DTXSID30186381
• B1337
• AS-63095
• 4-tert-Butylphthalic anhydride, 95%
• InChI=1/C12H12O3/c1-12(2,3)7-4-5-8-9(6-7)11(14)15-10(8)13/h4-6H,1-3H
• A875544
• FT-0619471
• YLJYVKLZVHWUCT-UHFFFAOYSA-N
• 32703-79-0
• 40496-93-3
• 5-tert-butyl-1,3-dihydro-2-benzofuran-1,3-dione
• 1,3-Isobenzofurandione, 5-(1,1-dimethylethyl)-
• CS-W013198
• DB-048249

• MDL： MFCD00060127
• Inchi： 1S/C12H12O3/c1-12(2,3)7-4-5-8-9(6-7)11(14)15-10(8)13/h4-6H,1-3H3
• InChI Key： YLJYVKLZVHWUCT-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C=C2C1=O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 204.07900
• Monoisotopic Mass: 204.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.206
• Melting Point: 77.0 to 81.0 deg-C
• Boiling Point: 136°C/2mmHg(lit.)
• Flash Point: 149.9±19.2 °C
• Refractive Index: 1.551
• PSA: 43.37000
• LogP: 2.29470
• Solubility: Not determined

5-(tert-Butyl)isobenzofuran-1,3-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides